Cas no 123497-06-3 (2,4,6-trihydroxybenzene-1-carbothioamide)

• Product Name: 2,4,6-trihydroxybenzene-1-carbothioamide
• CAS No: 123497-06-3
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 3697355
• PubChem ID: 165612366
• Update Time: 2025-04-22

2,4,6-trihydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 2,4,6-trihydroxy-
• 2,4,6-trihydroxybenzene-1-carbothioamide
• EN300-1735802
• 123497-06-3

• Inchi： 1S/C7H7NO3S/c8-7(12)6-4(10)1-3(9)2-5(6)11/h1-2,9-11H,(H2,8,12)
• InChI Key： VAFPGNISQDNXNL-UHFFFAOYSA-N
• SMILES： S=C(C1C(=CC(=CC=1O)O)O)N

Computed Properties

• Exact Mass: 185.01466426Da
• Monoisotopic Mass: 185.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 119Ų